Cas no 2034329-57-0 (5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide
• CAS No: 2034329-57-0
• MF: C₁₄H₁₆BrNO₃S
• MW: 358.250741958618
• CID: 5350014
• Update Time: 2025-10-24

5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)furan-2-carboxamide
• 5-bromo-N-(5-hydroxy-3-thiophen-3-ylpentyl)furan-2-carboxamide
• 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide

• Inchi： 1S/C14H16BrNO3S/c15-13-2-1-12(19-13)14(18)16-6-3-10(4-7-17)11-5-8-20-9-11/h1-2,5,8-10,17H,3-4,6-7H2,(H,16,18)
• InChI Key： FFBQMBQVCHUAME-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCCC(C2=CSC=C2)CCO)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 319
• XLogP3: 3.1
• Topological Polar Surface Area: 90.7

Additional information on 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide

Comprehensive Analysis of 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide (CAS No. 2034329-57-0)

The compound 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide (CAS No. 2034329-57-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This furancarboxamide derivative exhibits a unique structural framework, combining a brominated furan ring with a thiophene-containing side chain, which makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide has surged, driven by the need for innovative therapeutic agents. The presence of both furan and thiophene moieties in its structure enhances its pharmacological profile, potentially enabling interactions with enzymes or receptors involved in disease pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and low off-target effects.

The synthesis of CAS No. 2034329-57-0 involves multi-step organic reactions, often starting from commercially available furan-2-carboxylic acid derivatives. Key steps include bromination at the 5-position of the furan ring and subsequent amide coupling with a thiophene-based amine. The hydroxy pentyl linker adds solubility and flexibility, which are critical for optimizing bioavailability—a hot topic in modern drug development. Computational studies, such as molecular docking, have been employed to predict its binding affinity, a technique widely discussed in AI-driven drug design forums.

From an industrial perspective, 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide is often explored for its potential in small-molecule inhibitors, particularly in oncology and inflammation research. Its thiophene component is notable for its prevalence in FDA-approved drugs, such as anticonvulsants and anti-inflammatory agents, making it a valuable template for analog synthesis. This connection to drug repurposing—a cost-effective strategy gaining traction—further elevates its relevance.

Environmental and green chemistry considerations are also pivotal when discussing CAS No. 2034329-57-0. Researchers are increasingly focusing on sustainable synthesis routes, such as catalytic methods or solvent-free reactions, to minimize waste. These approaches resonate with the broader scientific community’s push toward eco-friendly pharmaceuticals, a frequently searched topic in academic and industrial circles.

In summary, 5-bromo-N-[5-hydroxy-3-(thiophen-3-yl)pentyl]furan-2-carboxamide represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its structural versatility and potential applications in targeted therapy make it a subject of ongoing investigation, reflecting the dynamic nature of modern chemical research.